Cas no 98168-34-4 (2-(methoxycarbonyl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• CAS No: 98168-34-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD11977770
• CID: 835370
• PubChem ID: 13239030
• Update Time: 2025-04-19

2-(methoxycarbonyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylic acid, 1-methyl ester
• 2-(Methoxycarbonyl)cyclopentanecarboxylic acid
• cyclopentane-1,2-dicarboxylic acid monomethyl ester
• 1,2-Cyclopentanedicarboxylic acid, 1-methyl ester, (1R,2S)-rel-
• 2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• 98168-34-4
• SCHEMBL596154
• KYGFHAUBFNTXFK-UHFFFAOYSA-N
• 2-(methoxycarbonyl)cyclopentanecarboxylicacid
• EN300-127800
• AKOS022638424
• CS-D0728
• FT-0724893
• FT-0772260
• Z1255428485
• 2-methoxycarbonylcyclopentane-1-carboxylic acid
• 88315-64-4

• MDL： MFCD11977770
• Inchi： 1S/C8H12O4/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： KYGFHAUBFNTXFK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.49

2-(methoxycarbonyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)